Cas no 688021-30-9 (Benzoic acid, 3-bromo-4-chloro-5-methyl-)

• Product Name: Benzoic acid, 3-bromo-4-chloro-5-methyl-
• CAS No: 688021-30-9
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 2178516
• PubChem ID: 68590850
• Update Time: 2025-04-21

Benzoic acid, 3-bromo-4-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-chloro-5-methyl-
• MFCD22200000
• DB-105395
• CS-0192847
• SCHEMBL3309516
• 3-bromo-4-chloro-5-methylbenzoic acid
• AKOS026732053
• 688021-30-9
• E92166

• Inchi： 1S/C8H6BrClO2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： OELFGMMFLSYNMM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C)C=1Cl

Computed Properties

• Exact Mass: 247.92397Da
• Monoisotopic Mass: 247.92397Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų